Europium(2+);oxygen(2-);dihydroxide

• IUPAC Name: europium(2+);oxygen(2-);dihydroxide
• InChI: InChI=1S/2Eu.2H2O.O/h;;2*1H2;/q2*+2;;;-2/p-2
• InChI Key: UOANTBJHGMWFOC-UHFFFAOYSA-L
• Canonical SMILES: [OH-].[OH-].[O-2].[Eu+2].[Eu+2]
• Molecular Formula: Eu2H2O3
• Molecular Weight: 353.94 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

Europium(II) hydroxide can be synthesized through the reaction of metallic europium with a sodium hydroxide solution. The reaction typically involves dissolving europium metal in a 10 mol/L sodium hydroxide solution, resulting in the formation of europium(II) hydroxide .

Industrial Production Methods

Industrial production of europium(II) hydroxide often involves the reduction of europium(III) oxide with metallic europium at high temperatures. This method ensures the formation of europium(II) hydroxide with high purity and yield .

Chemical Reactions Analysis

Types of Reactions

Europium(II) hydroxide undergoes various chemical reactions, including:

Oxidation: Europium(II) hydroxide can be oxidized to europium(III) hydroxide in the presence of oxidizing agents.

Reduction: It can be reduced back to europium metal under specific conditions.

Substitution: Europium(II) hydroxide can participate in substitution reactions with other metal hydroxides or oxides.

Common Reagents and Conditions

Common reagents used in reactions involving europium(II) hydroxide include oxidizing agents like hydrogen peroxide and reducing agents such as hydrogen gas. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired products are formed .

Major Products Formed

The major products formed from reactions involving europium(II) hydroxide include europium(III) hydroxide, europium oxide, and europium metal, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Europium(II) hydroxide has several scientific research applications, including:

Materials Science: It is used in the synthesis of europium-based materials with unique magnetic and optical properties.

Chemistry: Europium(II) hydroxide is utilized in coordination chemistry to study the interactions between europium ions and various ligands.

Biology and Medicine: It is explored for its potential use as a contrast agent in magnetic resonance imaging (MRI) due to its paramagnetic properties.

Industry: Europium(II) hydroxide is used in the production of phosphors for display screens and lighting applications.

Mechanism of Action

The mechanism by which europium(II) hydroxide exerts its effects is primarily related to its ability to undergo redox reactions. The europium ions can switch between the +2 and +3 oxidation states, allowing for the modulation of its magnetic and optical properties. This redox behavior is crucial for its applications in materials science and imaging technologies .

Comparison with Similar Compounds

Similar Compounds

Europium(III) hydroxide: Exhibits different oxidation states and properties compared to europium(II) hydroxide.

Europium oxide: Exists in both +2 and +3 oxidation states and has applications in magnetic and optical materials.

Other lanthanide hydroxides: Such as samarium(II) hydroxide and ytterbium(II) hydroxide, which also exhibit unique magnetic and optical properties.

Uniqueness

Europium(II) hydroxide is unique due to its stable +2 oxidation state, which is less common among lanthanides. This stability allows for specific applications in redox chemistry and materials science that are not possible with other lanthanide hydroxides .